Cas no 1010422-51-1 (5-Bromo-4-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1010422-51-1
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD18257679
• CID: 820030
• PubChem ID: 68471500
• Update Time: 2025-05-20

5-Bromo-4-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine
• MIJYRALTRQVVAF-UHFFFAOYSA-N
• 0321AA
• ST24044494
• Pyridine, 5-bromo-4-methyl-2-(trifluoromethyl)-
• Z2065788529
• DS-15994
• F12244
• Z1269179440
• EN300-172826
• 1010422-51-1
• AKOS016006932
• DB-058554
• SY114564
• SCHEMBL2998384
• MFCD18257679
• CS-W007097
• TQ0041
• DTXSID30738405

• MDL： MFCD18257679
• Inchi： 1S/C7H5BrF3N/c1-4-2-6(7(9,10)11)12-3-5(4)8/h2-3H,1H3
• InChI Key： MIJYRALTRQVVAF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1C

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.614
• Boiling Point: 203 ºC
• Flash Point: 76 ºC
• PSA: 12.89000
• LogP: 3.17130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine

Introduction to 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1010422-51-1)

5-Bromo-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1010422-51-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bromine, methyl, and trifluoromethyl substituents on a pyridine ring, which confer it with a range of chemical and biological properties that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromopyridine core of this molecule is particularly valuable due to its reactivity and the ease with which it can be functionalized. The presence of the bromine atom allows for a wide array of substitution reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential in the synthesis of complex organic molecules. The methyl and trifluoromethyl groups further enhance the compound's utility by modulating its electronic properties and lipophilicity, making it suitable for a variety of synthetic transformations.

Recent studies have highlighted the importance of 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders. The researchers found that derivatives of 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine exhibited high selectivity and efficacy against specific kinase targets, demonstrating its potential as a lead compound for further drug development.

In another study, published in Organic Letters, scientists explored the use of 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine in the synthesis of novel antiviral agents. The researchers developed a series of compounds derived from this bromopyridine, which showed promising activity against several RNA viruses, including influenza and coronaviruses. The trifluoromethyl group was found to play a crucial role in enhancing the antiviral activity by improving the metabolic stability and cellular uptake of the compounds.

The synthetic accessibility and functional versatility of 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine have also made it an attractive starting material for the preparation of agrochemicals. A recent publication in Pest Management Science described the use of this compound in the synthesis of new herbicides with improved selectivity and reduced environmental impact. The bromopyridine scaffold was modified to introduce various functional groups that enhanced its herbicidal activity while minimizing toxicity to non-target organisms.

In addition to its applications in drug discovery and agrochemical development, 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine has been investigated for its potential use in materials science. Researchers at a leading materials science institute have explored its use as a building block for the synthesis of functional polymers with unique electronic properties. The trifluoromethyl group was found to significantly influence the electronic structure and conductivity of these polymers, making them promising candidates for applications in organic electronics and energy storage devices.

The safety profile of 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine is an important consideration for its widespread use. Studies have shown that while this compound is generally stable under standard laboratory conditions, appropriate handling precautions should be taken to ensure safety. It is recommended to store the compound in a cool, dry place away from strong oxidizers and to handle it using personal protective equipment such as gloves and goggles.

In conclusion, 5-Bromo-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1010422-51-1) is a highly valuable compound with diverse applications across multiple fields. Its unique chemical structure and reactivity make it an essential intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, underscoring its importance in modern chemical research.